Cas no 2172141-98-7 (1-chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene)

• Product Name: 1-chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene
• CAS No: 2172141-98-7
• MF: C₁₁H₁₃Cl₃
• MW: 251.579920530319
• CID: 5800235
• PubChem ID: 165518246
• Update Time: 2025-05-28

1-chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene
• 1-chloro-4-[3-chloro-2-(chloromethyl)propyl]-2-methylbenzene
• 2172141-98-7
• EN300-1283012

• Inchi： 1S/C11H13Cl3/c1-8-4-9(2-3-11(8)14)5-10(6-12)7-13/h2-4,10H,5-7H2,1H3
• InChI Key： VGZVXLFUSYWYTO-UHFFFAOYSA-N
• SMILES： ClCC(CCl)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 250.008283g/mol
• Monoisotopic Mass: 250.008283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene

Comprehensive Overview of 1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene (CAS No. 2172141-98-7)

1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene (CAS No. 2172141-98-7) is a specialized organic compound widely utilized in industrial and research applications. This chlorinated aromatic derivative has garnered significant attention due to its unique molecular structure and versatile reactivity. The compound's systematic name reflects its chloromethyl and methylbenzene functional groups, which contribute to its distinct chemical properties. Researchers and manufacturers often explore its potential in fine chemical synthesis, intermediates production, and material science applications.

In recent years, the demand for halogenated aromatic compounds like 1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene has increased, driven by advancements in pharmaceutical intermediates and agrochemical formulations. The compound's CAS No. 2172141-98-7 serves as a critical identifier in regulatory documentation and safety assessments. Its molecular structure, featuring multiple chloro substituents, enables selective reactions in cross-coupling and polymer modification processes, making it valuable for high-performance material development.

The synthesis of 1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene typically involves Friedel-Crafts alkylation or halogenation techniques, with stringent control over reaction conditions to ensure purity. Analytical methods such as GC-MS and NMR spectroscopy are employed to verify its structural integrity. Given the growing emphasis on sustainable chemistry, researchers are also investigating greener synthetic routes for this compound to minimize environmental impact.

From an industrial perspective, CAS No. 2172141-98-7 is often discussed in the context of specialty chemicals and custom synthesis. Its applications extend to liquid crystal materials, flame retardants, and adhesive formulations, where its chloromethyl group enhances compatibility with other polymers. Companies specializing in halogenated intermediates frequently list this compound in their portfolios, catering to sectors like electronics and coatings.

Safety and handling of 1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene require adherence to standard protocols for chlorinated compounds. Proper ventilation, personal protective equipment (PPE), and storage conditions are essential to mitigate risks. Regulatory frameworks such as REACH and OSHA guidelines provide comprehensive directives for its safe use in laboratory and industrial settings.

Emerging trends in green chemistry and circular economy have spurred interest in optimizing the lifecycle of halogenated aromatics like CAS No. 2172141-98-7. Innovations in catalytic processes and waste reduction aim to enhance the sustainability profile of such compounds. Additionally, the integration of AI-driven molecular design tools is accelerating the discovery of novel derivatives with improved performance and reduced ecological footprint.

For researchers and procurement specialists, understanding the supply chain dynamics of 1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene is crucial. Factors such as raw material availability, manufacturing scalability, and global regulatory compliance influence its market accessibility. Collaborative efforts between academia and industry continue to expand the compound's applications, particularly in advanced material engineering and nanotechnology.

In summary, 1-Chloro-4-3-chloro-2-(chloromethyl)propyl-2-methylbenzene (CAS No. 2172141-98-7) represents a pivotal building block in modern chemistry. Its multifaceted utility, combined with ongoing innovations in synthesis and application, positions it as a key player in the evolution of functional materials and industrial chemistry. As scientific and industrial communities prioritize sustainability and efficiency, this compound is poised to remain at the forefront of chemical innovation.